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For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-2,4,4-trimethylpentane is a halogenated alkane that serves as a reagent and
intermediate in organic synthesis. Its highly branched structure and the presence of a tertiary
bromine atom influence its reactivity, making it a subject of interest in mechanistic studies. This
document provides a concise overview of its chemical properties, synthesis, and potential
applications based on available scientific information.

Chemical and Physical Properties

The fundamental properties of 2-bromo-2,4,4-trimethylpentane are summarized below.
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Property Value Source
CAS Number 62574-65-6 [1112]
Molecular Formula C8H17Br [1]12]
IUPAC Name 2-bromo-2.4,4- [1]

trimethylpentane

Molecular Weight 193.12 g/mol [1]

t-octyl bromide, Pentane, 2-
Synonyms _ [2]
bromo-2,4,4-trimethyl-

Synthesis of 2-Bromo-2,4,4-trimethylpentane

The primary method for the synthesis of 2-bromo-2,4,4-trimethylpentane is through the free-
radical bromination of 2,2,4-trimethylpentane (isooctane).[3] This reaction proceeds via a chain
mechanism involving initiation, propagation, and termination steps.

Experimental Protocol: Free Radical Bromination

While a detailed, step-by-step experimental protocol for the synthesis of 2-bromo-2,4,4-
trimethylpentane is not readily available in the searched literature, the general procedure for
free-radical bromination of an alkane can be outlined as follows. This protocol is a generalized
representation and would require optimization for specific laboratory conditions.

Materials:

e 2,2,4-trimethylpentane

e Bromine (Brz) or N-bromosuccinimide (NBS)

o Aradical initiator (e.g., AIBN, benzoyl peroxide) or UV light

e Aninert solvent (e.g., carbon tetrachloride - use with extreme caution due to toxicity, or a
safer alternative like hexane)

e Aqueous sodium thiosulfate or sodium bisulfite solution
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» Drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate)
Procedure:

o Reaction Setup: In a reaction vessel equipped with a reflux condenser, magnetic stirrer, and
an addition funnel, dissolve 2,2,4-trimethylpentane in the chosen inert solvent. If using a
chemical initiator, add it to the reaction mixture.

e Initiation: If using UV light, position the light source to irradiate the reaction vessel. If using a
chemical initiator, gently heat the mixture to the appropriate temperature for the initiator's
decomposition.

« Bromination: Slowly add the brominating agent (bromine or NBS) from the addition funnel to
the reaction mixture. The reaction is often exothermic, and the rate of addition should be
controlled to maintain a steady reaction temperature. The characteristic red-brown color of
bromine will fade as it is consumed.

o Work-up: After the addition is complete and the reaction has gone to completion (as
indicated by the disappearance of the bromine color), cool the mixture to room temperature.

e Quenching: Wash the reaction mixture with an aqueous solution of sodium thiosulfate or
sodium bisulfite to remove any unreacted bromine.

o Extraction: Separate the organic layer. Wash it with water and then with a saturated brine
solution.

e Drying and Solvent Removal: Dry the organic layer over an anhydrous drying agent. Filter off
the drying agent and remove the solvent by rotary evaporation.

 Purification: The crude product can be purified by fractional distillation under reduced
pressure to yield pure 2-bromo-2,4,4-trimethylpentane.

The formation of the tertiary free radical is favored due to its higher stability compared to
primary or secondary radicals, leading to 2-bromo-2,4,4-trimethylpentane as the major
product.[3]

Reaction Pathway
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The synthesis of 2-bromo-2,4,4-trimethylpentane from 2,2 ,4-trimethylpentane via free radical

bromination can be visualized as follows:

[ 2,2,4-trimethylpentane ]

Free Radical
Bromination

2-bromo-2,4,4-trimethylpentane

UV light or heat

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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